Cas no 30442-12-7 (Benzenamine,phosphinidynetris[N,N-dimethyl- (9CI))
30442-12-7 structure
Product Name:Benzenamine,phosphinidynetris[N,N-dimethyl- (9CI)
CAS No:30442-12-7
MF:C24H30N3P
MW:391.488866329193
CID:315753
PubChem ID:10111046
Update Time:2025-04-19
Benzenamine,phosphinidynetris[N,N-dimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,2',2''-phosphanetriyltris(N,N-dimethylaniline)
- Phosphinetriyltris(N,N-dimethylaniline)
- A901865
- 30442-12-7
- phosphinetriyltris[N,N-dimethylaniline]
- tris(dimethylaminophenyl)phosphine
- FT-0660438
- NS00050409
- 2-(bis(2-(dimethylamino)phenyl)phosphino)-N,N-dimethylbenzenamine
- SCHEMBL6140004
- Benzenamine,phosphinidynetris[N,N-dimethyl- (9CI)
-
- Inchi: 1S/C24H30N3P/c1-25(2)19-13-7-10-16-22(19)28(23-17-11-8-14-20(23)26(3)4)24-18-12-9-15-21(24)27(5)6/h7-18H,1-6H3
- InChI Key: QSVXMOKGHFNTEI-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1N(C)C)(C1C=CC=CC=1N(C)C)C1C=CC=CC=1N(C)C
Computed Properties
- Exact Mass: 391.218
- Monoisotopic Mass: 391.217734
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.7
- XLogP3: 5
Experimental Properties
- Boiling Point: 498.527°C at 760 mmHg
- Flash Point: 255.3°C
- PSA: 9.72
Benzenamine,phosphinidynetris[N,N-dimethyl- (9CI) Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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